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Compound of Interest

Compound Name: Dipropyl malonate

Cat. No.: B072706

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dipropyl malonate, with the CAS number 1117-19-7, is a diester of malonic acid and
propanol. It serves as a crucial intermediate in organic synthesis, particularly in the
pharmaceutical and agrochemical industries. Its chemical structure, featuring an active
methylene group flanked by two ester functionalities, allows for a variety of chemical
transformations, making it a versatile building block for the synthesis of more complex
molecules. This guide provides a comprehensive overview of the physical and chemical
properties, synthesis, reactivity, and applications of dipropyl malonate, with a focus on its role
in drug development.

Properties of Dipropyl Malonate

A summary of the key physical and chemical properties of dipropyl malonate is presented in
the tables below.

Identifiers and General Properties
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Property Value Reference
CAS Number 1117-19-7 [1]
Molecular Formula CoH1604 [1]
Molecular Weight 188.22 g/mol [1]
IUPAC Name dipropyl propanedioate [1]
Malonic acid dipropyl ester, Di-
Synonyms [1]
n-propyl malonate
Colorless to almost colorless
Appearance -
clear liquid
Physical Properties
Property Value Reference
Boiling Point 229 °C
Melting Point -77°C
Density 1.01 g/cm3 (at 20 °C)

Refractive Index

1.42

Solubility

Soluble in ethanol, methanol,

and isopropanol.

Spectroscopic Data
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Spectrum Type

Key Peaks/Signals

Reference

1H NMR

Signals corresponding to the
methylene protons of the
malonate backbone and the

propyl ester groups.

[2]

13C NMR

Resonances for the carbonyl
carbons, the methylene

carbon, and the carbons of the

propyl groups.

[1]

IR Spectroscopy

Strong absorption bands
characteristic of C=0
stretching in the ester

functional groups.

[1]

Mass Spectrometry

Molecular ion peak and
characteristic fragmentation

patterns.

[1]

Synthesis of Dipropyl Malonate

The most common method for the synthesis of dipropyl malonate is the Fischer esterification

of malonic acid with n-propanol in the presence of an acid catalyst.

Experimental Protocol: Fischer Esterification

Materials:

Malonic acid

n-Propanol

Concentrated sulfuric acid (catalyst)

Sodium bicarbonate solution (for neutralization)

Anhydrous magnesium sulfate (for drying)
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o Dean-Stark apparatus
e Round-bottom flask
e Heating mantle

e Separatory funnel

« Distillation apparatus
Procedure:

» To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add
malonic acid and an excess of n-propanol.

e Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

o Heat the reaction mixture to reflux. The water produced during the esterification will be
collected in the Dean-Stark trap.

o Continue the reaction until no more water is collected, indicating the completion of the
reaction.

o Cool the reaction mixture to room temperature.

» Transfer the mixture to a separatory funnel and wash with a saturated sodium bicarbonate
solution to neutralize the excess acid.

e Wash with water and then with brine.
e Dry the organic layer over anhydrous magnesium sulfate.
« Filter to remove the drying agent.

o Purify the crude dipropyl malonate by fractional distillation under reduced pressure.
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Dipropyl Malonate

Esterification
(Reflux, Dean-Stark)

Synthesis of Dipropyl Malonate via Fischer Esterification.

Reactivity and Applications in Drug Development

The reactivity of dipropyl malonate is centered around the acidity of the a-protons of the
methylene group. This allows for deprotonation to form a stable enolate, which is a potent
nucleophile. This reactivity is harnessed in various carbon-carbon bond-forming reactions.

Malonic Ester Synthesis: A Gateway to Carboxylic Acids

A primary application of dipropyl malonate is in the malonic ester synthesis, which allows for
the preparation of substituted acetic acids. This pathway is particularly relevant in the synthesis

of pharmaceuticals.

A notable example is the synthesis of valproic acid, an anticonvulsant and mood-stabilizing
drug.[3][4][5] The synthesis involves the dialkylation of a malonic ester with propyl bromide,

followed by hydrolysis and decarboxylation.
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Synthesis of Valproic Acid via Malonic Ester Synthesis.

Knoevenagel Condensation

Dipropyl malonate can also participate in Knoevenagel condensation reactions with
aldehydes and ketones, catalyzed by a weak base. This reaction is a valuable method for the
formation of a,B-unsaturated esters, which are important intermediates in the synthesis of
various pharmaceuticals and other fine chemicals.

Safety and Handling

Dipropyl malonate is classified as an irritant.[1] It is important to handle this chemical with
appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab
coat. Work should be conducted in a well-ventilated fume hood. In case of contact with skin or
eyes, rinse immediately with plenty of water.

Conclusion

Dipropyl malonate is a versatile and valuable reagent in organic synthesis, with significant
applications in the pharmaceutical industry. Its utility, primarily through the malonic ester
synthesis, allows for the efficient construction of complex carboxylic acid derivatives, including
important active pharmaceutical ingredients like valproic acid. A thorough understanding of its
properties, synthesis, and reactivity is essential for researchers and professionals in the field of
drug development and organic chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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